Cas no 444309-53-9 (2-[(methylsulfanyl)({[(pyridin-3-yl)methyl]amino})methylidene]propanedinitrile)

• Product Name: 2-[(methylsulfanyl)({[(pyridin-3-yl)methyl]amino})methylidene]propanedinitrile
• CAS No: 444309-53-9
• CID: 4651777
• Update Time: 2025-06-26

2-[(methylsulfanyl)({[(pyridin-3-yl)methyl]amino})methylidene]propanedinitrile Chemical and Physical Properties

Names and Identifiers

• 2-[(methylsulfanyl)({[(pyridin-3-yl)methyl]amino})methylidene]propanedinitrile

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-[(methylsulfanyl)({[(pyridin-3-yl)methyl]amino})methylidene]propanedinitrile

Introduction to 2-[(methylsulfanyl)({[(pyridin-3-yl)methyl]amino})methylidene]propanedinitrile (CAS No. 444309-53-9)

2-[(methylsulfanyl)({[(pyridin-3-yl)methyl]amino})methylidene]propanedinitrile, identified by the Chemical Abstracts Service Number (CAS No.) 444309-53-9, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to a class of nitrogen-containing heterocycles that have garnered attention due to their potential biological activities and structural diversity. The molecular structure of this compound features a unique combination of functional groups, including a methylsulfanyl group, a pyridin-3-ylmethylamino moiety, and a propanedinitrile backbone, which contribute to its distinctive chemical properties and reactivity.

The methylsulfanyl group in the molecule is known for its ability to participate in hydrogen bonding and metal coordination, making it a valuable component in the design of coordination complexes and catalysts. Additionally, the pyridin-3-ylmethylamino part introduces a nitrogen-rich environment that can interact with various biological targets, such as enzymes and receptors. These features make the compound a promising candidate for further exploration in medicinal chemistry and materials science.

In recent years, there has been growing interest in the development of novel compounds with enhanced biological activity. The propanedinitrile moiety in this molecule provides a rigid scaffold that can be modified to optimize pharmacokinetic properties and target specificity. Researchers have been exploring derivatives of this compound for their potential applications in treating various diseases, including neurological disorders and inflammatory conditions. The structural complexity of 2-[(methylsulfanyl)({[(pyridin-3-yl)methyl]amino})methylidene]propanedinitrile allows for diverse modifications, enabling the synthesis of analogues with tailored properties.

One of the most exciting aspects of this compound is its potential role in drug discovery. The presence of multiple reactive sites makes it an excellent candidate for further functionalization, leading to the development of new therapeutic agents. For instance, studies have shown that modifications around the pyridine ring can enhance binding affinity to specific biological targets. This has led to the exploration of 2-[(methylsulfanyl)({[(pyridin-3-yl)methyl]amino})methylidene]propanedinitrile as a scaffold for designing small-molecule drugs with improved efficacy and reduced side effects.

The chemical synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex framework efficiently. These methods not only enhance the synthetic pathway but also allow for the introduction of various substituents at strategic positions within the molecule.

From a computational chemistry perspective, 2-[(methylsulfanyl)({[(pyridin-3-yl)methyl]amino})methylidene]propanedinitrile has been studied using density functional theory (DFT) and other quantum mechanical methods to predict its electronic structure and reactivity. These calculations provide valuable insights into how different functional groups influence the molecule's properties and behavior. Such computational studies are crucial for guiding experimental efforts and optimizing synthetic strategies.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The unique combination of functional groups makes it suitable for designing polymers with specific properties, such as conductivity or biodegradability. Researchers have been exploring its potential use in creating novel materials for applications ranging from electronics to biomedicine.

The biological evaluation of 2-[(methylsulfanyl)({[(pyridin-3-yl)methyl]amino})methylidene]propanedinitrile has revealed several interesting findings. In vitro studies have indicated that it interacts with various enzymes and receptors, suggesting potential therapeutic benefits. For example, preliminary data suggest that it may inhibit certain enzymes involved in inflammation or cancer progression. These findings have prompted further investigation into its mechanism of action and potential clinical applications.

The development of new drug candidates often involves rigorous testing to assess their safety and efficacy. Preclinical studies are essential for evaluating how these compounds behave in living systems before they can be tested in humans. The structural features of 2-[(methylsulfanyl)({[(pyridin-3-yl)methyl]amino})methylidene]propanedinitrile make it an attractive candidate for such studies due to its potential biological activity and favorable pharmacokinetic properties.

The future prospects for this compound are promising, with ongoing research aimed at uncovering new applications and optimizing its properties. Advances in synthetic chemistry, computational methods, and biological evaluation will continue to drive innovation in this field. As our understanding of molecular interactions deepens, compounds like 2-[(methylsulfanyl)({[(pyridin-3-yl)methyl]amino})methylidene]propanedinitrile are expected to play a crucial role in developing next-generation therapeutics and materials.